4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-bromophenyl)methylidene]amino] 2-chloro-4-methylbenzoate
• InChI: InChI=1S/C15H12BrClN2O2/c1-9-2-7-12(13(17)8-9)15(20)21-19-14(18)10-3-5-11(16)6-4-10/h2-8H,1H3,(H2,18,19)
• InChI Key: CZUSQIKPUZQTSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)Br)N)Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N)Cl
• Molecular Formula: C15H12BrClN2O2
• Molecular Weight: 367.62 g/mol

Description

4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been investigated for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide is not well understood. However, it is believed that this compound may inhibit the growth of bacteria and fungi by disrupting their cell membranes. In cancer cells, this compound may induce cell death by activating apoptotic pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide have not been extensively studied. However, it has been reported that this compound may exhibit low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide in lab experiments is its potential as an antibacterial, antifungal, and anticancer agent. This compound may also act as a precursor for the synthesis of metal-organic frameworks. However, limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide include investigating its mechanism of action, exploring its potential as an antibacterial, antifungal, and anticancer agent, and studying its use as a precursor for the synthesis of metal-organic frameworks. Additionally, further research is needed to determine the potential side effects of this compound and to optimize its synthesis method for various applications.

Synthesis Methods

The synthesis of 4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide involves the reaction between 4-bromo-N'-hydroxybenzene-1,2-dicarboximidamide and 2-chloro-4-methylbenzoyl chloride. This reaction is carried out in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting compound is then purified using column chromatography or recrystallization to obtain the final product.

Scientific Research Applications

4-bromo-N'-[(2-chloro-4-methylbenzoyl)oxy]benzenecarboximidamide has been investigated for its potential applications in various scientific fields. In medicinal chemistry, this compound has been studied for its antibacterial and antifungal properties. It has also been investigated for its potential as an anticancer agent. In materials science, this compound has been studied for its ability to act as a precursor for the synthesis of metal-organic frameworks.